(1-Tetrahydro-2h-pyran-2-yl-1h-pyrazol-5-yl)methanol

• IUPAC Name: [2-(oxan-2-yl)pyrazol-3-yl]methanol
• InChI: InChI=1S/C9H14N2O2/c12-7-8-4-5-10-11(8)9-3-1-2-6-13-9/h4-5,9,12H,1-3,6-7H2
• InChI Key: NFFOXSJCFKDEPJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)N2C(=CC=N2)CO
• Molecular Formula: C9H14N2O2
• Molecular Weight: 182.22 g/mol
• CAS No.: 1823866-20-1

Description

“(1-Tetrahydro-2H-pyran-2-yl-1H-pyrazol-5-yl)methanol” is a chemical compound. It has a molecular weight of 196.01. It is a solid substance. The compound is used in early discovery research.

Molecular Structure Analysis

The compound has an empirical formula of C8H13BN2O3. The SMILES string representation is OB(O)c1ccnn1C2CCCCO2. The InChI representation is 1S/C8H13BN2O3/c12-9(13)7-4-5-10-11(7)8-3-1-2-6-14-8/h4-5,8,12-13H,1-3,6H2.

Physical and Chemical Properties Analysis

The compound is a solid. It has a molecular weight of 196.01. The empirical formula is C8H13BN2O3. The SMILES string representation is OB(O)c1ccnn1C2CCCCO2. The InChI representation is 1S/C8H13BN2O3/c12-9(13)7-4-5-10-11(7)8-3-1-2-6-14-8/h4-5,8,12-13H,1-3,6H2.

Scientific Research Applications

Nucleophilic Aromatic Substitutions in Synthesis

GSK2981278A, a RORγ inverse agonist, was synthesized through a nucleophilic aromatic substitution (SNAr) involving (tetrahydro-2H-pyran-4-yl)methanol. This new synthesis route eliminated genotoxic intermediates and utilized safer, greener processes, highlighting the compound's role in developing nonsteroidal therapies for conditions like psoriasis (Barcan et al., 2019).

Antifungal and Antibacterial Activities

A library of N,N,N',N'-tetradentate pyrazoly compounds, which include a pyrazole moiety similar in structure to the query compound, demonstrated specific antifungal properties without antibacterial activity. This highlights the compound's potential in designing targeted antifungal agents (Abrighach et al., 2016).

Synthesis of Hexahydro-1H-furo[3,4-c]pyran Derivatives

InCl3-promoted novel Prins cyclization for synthesizing hexahydro-1H-furo[3,4-c]pyran derivatives involved reactions with methanol derivatives, showcasing the compound's utility in generating structurally complex and potentially bioactive molecules (Reddy et al., 2012).

Synthesis of Chiral Building Blocks for Natural Terpenes

The synthesis of enantiomeric forms of (2,6,6-trimethyltetrahydro-2H-pyran-2-yl)methanol from (R)- and (S)-linalool underlines the compound's role in producing natural flavors like linaloyl oxide, showcasing its application in flavor and fragrance chemistry (Serra & De Simeis, 2018).

Antimicrobial Activity

The synthesis of (3-phenyl-5-(1-phenyl-3-aryl-1H-pyrazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)(pyridin-4-yl)methanones revealed compounds with high antimicrobial activity, indicating the potential of such molecules in developing new antimicrobial agents (Kumar et al., 2012).

Molecular Docking and Antibacterial Activity

Derivatives containing the pyrazole moieties were synthesized and evaluated for antibacterial and antioxidant activities. Molecular docking analysis further elucidated the interactions between these compounds and target enzymes, showcasing the compound's relevance in pharmaceutical chemistry and drug design (Lynda, 2021).

Mechanism of Action

Target of Action

Similar compounds have been used in the synthesis of darolutamide derivatives, which are potential androgen receptor inhibitors .

Mode of Action

It’s known that androgen receptor inhibitors like darolutamide derivatives work by binding to the androgen receptor and blocking its interaction with androgens, thus inhibiting the receptor’s activity .

Biochemical Pathways

Androgen receptor inhibitors generally affect the androgen signaling pathway, which plays a crucial role in the development and progression of prostate cancer .

Result of Action

Androgen receptor inhibitors like darolutamide derivatives can inhibit the growth of prostate cancer cells by blocking the action of androgens .